1-(6-bromo-1H-indazol-3-yl)-N-(3-methoxypropyl)-5-oxo-3-pyrrolidinecarboxamide

Specification

• Molecular Formula: C16H19BrN4O3
• Molecular Weight: 395.25 g/mol
• IUPAC Name: 1-(6-bromo-1H-indazol-3-yl)-N-(3-methoxypropyl)-5-oxopyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C16H19BrN4O3/c1-24-6-2-5-18-16(23)10-7-14(22)21(9-10)15-12-4-3-11(17)8-13(12)19-20-15/h3-4,8,10H,2,5-7,9H2,1H3,(H,18,23)(H,19,20)
• Standard InChI Key: ZQAJFZHNONDAOQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CC(=O)N(C1)C2=NNC3=C2C=CC(=C3)Br

Introduction

1-(6-bromo-1H-indazol-3-yl)-N-(3-methoxypropyl)-5-oxo-3-pyrrolidinecarboxamide is a complex organic compound with a molecular formula of C16H19BrN4O3 and a molecular weight of approximately 395.25 g/mol. This compound features an indazole core, a pyrrolidine carboxamide group, and a methoxypropyl side chain, which contribute to its potential biological activity and chemical reactivity.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step organic reactions. Although specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds are often prepared using methods that involve the coupling of indazole derivatives with appropriate carboxamide precursors.

Comparison with Similar Compounds

Similar compounds, such as those featuring indazole cores with different side chains, have shown varied biological activities. For instance, compounds like 6-bromo-1H-indazole lack the pyrrolidine and methoxy groups, while others may have simpler structures without the indazole moiety.

Compound	Structure Features	Unique Aspects
6-Bromo-1H-indazole	Indazole core	Lacks pyrrolidine and methoxy groups
N-(6-methoxy-3-pyridyl)acetamide	Pyridine derivative	Simpler structure without indazole
1-(6-bromo-1H-indazol-3-yl)-N-(6-methoxy-3-pyridyl)-5-oxo-3-pyrrolidinecarboxamide	Indazole, pyridine, and pyrrolidine groups	Exhibits anticancer properties

Future Research Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of 1-(6-bromo-1H-indazol-3-yl)-N-(3-methoxypropyl)-5-oxo-3-pyrrolidinecarboxamide. Techniques such as molecular docking and in vitro assays can provide insights into its interaction with biological targets and its efficacy in various disease models.